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Abstract: Yttrium (Y), a silvery-metallic transition metal, exhibits significant chemical reactivity

characteristic of an electropositive element. While often grouped with lanthanides due to similar

properties, its reactivity presents unique aspects crucial for its application in materials science,

catalysis, and medicine. This technical guide provides an in-depth analysis of the reactivity of

yttrium with common reagents, including air, water, acids, bases, and halogens. It summarizes

key reactions, presents available quantitative data, and outlines detailed experimental

protocols for evaluating its chemical behavior, tailored for researchers, scientists, and

professionals in drug development.

Reactivity with Common Reagents
Yttrium's reactivity is dominated by its tendency to achieve a stable +3 oxidation state by

losing its three valence electrons.[1][2] This behavior governs its interactions with most

common chemical reagents.

Reaction with Air and Oxygen
In bulk form, yttrium is relatively stable in air at room temperature due to the formation of a

thin, protective passivation layer of yttrium(III) oxide (Y₂O₃).[2] This layer prevents further

corrosion. However, the metal will tarnish slowly over time as the oxide layer thickens.[3][4]

The reactivity of yttrium with air increases significantly with temperature and surface area.
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Finely Divided Yttrium: Yttrium powder or turnings are highly pyrophoric and can ignite

spontaneously in air at temperatures exceeding 400°C.[5]

Bulk Yttrium: Rapid oxidation of the bulk metal begins at approximately 450°C, and it burns

readily to form the stable, white yttrium(III) oxide.[3][4]

The overall reaction is: 4Y(s) + 3O₂(g) → 2Y₂O₃(s)[4]

At very high temperatures (around 1000°C), yttrium can also react with atmospheric nitrogen

to form yttrium nitride (YN).

Reaction with Water
Yttrium reacts with water, with the reaction rate being highly dependent on the temperature.

The reaction is slow in cold water but becomes rapid in hot or boiling water.[5] When finely

divided or heated, yttrium dissolves in water to produce yttrium hydroxide (Y(OH)₃) and

hydrogen gas.[3][4] Some sources also note the formation of Y₂O₃ upon reaction with water.[1]

The reaction is represented as: 2Y(s) + 6H₂O(l) → 2Y(OH)₃(aq) + 3H₂(g)[4]

Reaction with Acids
Yttrium metal readily dissolves in most dilute strong acids, such as hydrochloric acid (HCl), to

form solutions containing the colorless, aquated Y³⁺ ion and hydrogen gas.[2][3][4]

The typical reaction with hydrochloric acid is: 2Y(s) + 6HCl(aq) → 2Y³⁺(aq) + 6Cl⁻(aq) + 3H₂(g)

[4]

However, yttrium exhibits notable resistance to certain concentrated acids due to passivation.

It does not react rapidly with concentrated nitric acid (HNO₃) or hydrofluoric acid (HF).[1] In the

case of HF, an insoluble and non-reactive layer of yttrium(III) fluoride (YF₃) forms on the

metal's surface, preventing further acid attack.

Reaction with Bases
Yttrium is generally resistant to attack by dilute alkali solutions. However, it can react with

strong, concentrated bases, demonstrating amphoteric character.[5] In these conditions, it can
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form yttrates. Detailed studies and specific reaction equations for its reactivity with bases are

not widely documented in the literature.

Reaction with Halogens
Yttrium is highly reactive towards all halogens (Fluorine, F₂; Chlorine, Cl₂; Bromine, Br₂;

Iodine, I₂) at elevated temperatures, typically above 200°C.[1][3] The reaction is vigorous and

results in the formation of the corresponding yttrium(III) halides.[3][4]

The general reaction can be described as: 2Y(s) + 3X₂(g) → 2YX₃(s) (where X = F, Cl, Br, I)[4]

Quantitative Reactivity Data
Quantitative data on the kinetics of yttrium metal reactions are sparse. However, physical and

electrochemical properties provide insight into its reactivity.

Table 1: Summary of Yttrium Reactions with Common Reagents

Reagent Conditions Products General Equation

Air (Oxygen) Room Temp (Bulk)
Yttrium(III) Oxide

(passivation layer)
4Y + 3O₂ → 2Y₂O₃

> 400-450°C Yttrium(III) Oxide 4Y + 3O₂ → 2Y₂O₃

Water Cold Slow reaction
2Y + 6H₂O →

2Y(OH)₃ + 3H₂

Hot / Finely divided
Yttrium(III) Hydroxide,

Hydrogen gas

2Y + 6H₂O →

2Y(OH)₃ + 3H₂

Dilute Acids (e.g.,

HCl)
Room Temp

Yttrium(III) salt,

Hydrogen gas

2Y + 6HCl → 2YCl₃ +

3H₂

Conc. HF, HNO₃ Room Temp
Passivation (forms

YF₃ layer with HF)
No significant reaction

Halogens (F₂, Cl₂, Br₂,

I₂)
> 200°C Yttrium(III) Halide 2Y + 3X₂ → 2YX₃
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Table 2: Electrochemical and Physical Properties of Yttrium

Property Value

Standard Electrode Potential (E°) Y³⁺ + 3e⁻ → Y

Common Oxidation State +3[2]

Melting Point 1526 °C[2]

Boiling Point 3338 °C[2]

Density 4.472 g/cm³[2]

Electronegativity (Pauling Scale) 1.22

The highly negative standard electrode potential of yttrium (-2.37 V) confirms its strong

reducing nature and high reactivity, indicating a strong thermodynamic driving force to be

oxidized to Y³⁺.[6]

Experimental Protocols
3.1 General Safety Precautions for Handling Yttrium Yttrium metal, particularly in powder or

dust form, is flammable and pyrophoric.[5] All work should be conducted in a well-ventilated

area, preferably within a fume hood or glovebox under an inert atmosphere (e.g., argon).[5]

Appropriate personal protective equipment (PPE), including safety goggles, flame-retardant lab

coat, and gloves, is mandatory. Avoid contact with water, strong oxidizing agents, strong acids,

and halogens.[5]

Protocol 1: Determination of Yttrium Reactivity with
Dilute Acid
Objective: To qualitatively observe and quantitatively measure the rate of reaction of yttrium
metal with dilute hydrochloric acid by monitoring hydrogen gas evolution.

Materials:

Yttrium metal turnings (0.1 g)
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1 M Hydrochloric acid (HCl)

250 mL conical flask with a side-arm

100 mL gas syringe or inverted measuring cylinder in a water trough

Stopwatch

Analytical balance

Methodology:

Preparation: Set up the gas collection apparatus. If using a gas syringe, ensure the plunger

moves freely. If using an inverted cylinder, ensure it is completely filled with water.

Reactant Measurement: Accurately weigh approximately 0.1 g of yttrium turnings and place

them into the conical flask.

Reaction Initiation: Measure 50 mL of 1 M HCl. Simultaneously add the acid to the flask, seal

the apparatus, and start the stopwatch.

Data Collection: Record the volume of hydrogen gas collected at regular intervals (e.g.,

every 15 seconds) until the reaction ceases.

Analysis: Plot a graph of the volume of H₂ produced (y-axis) versus time (x-axis). The initial

slope of the curve is proportional to the initial reaction rate.

Safety: Perform the experiment in a fume hood. Hydrogen gas is flammable.
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Diagram 1: Workflow for Yttrium-Acid Reactivity Experiment.

Protocol 2: Investigating the Passivation of Yttrium
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Objective: To qualitatively demonstrate the passivation of yttrium metal in hydrofluoric acid

compared to its reaction in hydrochloric acid.

Materials:

Three small, uniform pieces of yttrium metal

Three 50 mL beakers

1 M Hydrochloric acid (HCl)

1 M Hydrofluoric acid (HF)

Deionized water (for control)

Methodology:

Setup: Label three beakers: "Control," "HCl," and "HF." Add 20 mL of deionized water, 1 M

HCl, and 1 M HF to the respective beakers.

Execution: Simultaneously place one piece of yttrium metal into each of the three beakers.

Observation:

Control (Water): Observe any slow reaction or bubble formation.

HCl: Observe the vigorous and sustained effervescence (hydrogen gas production) as the

metal dissolves.

HF: Observe an initial, brief period of effervescence which quickly ceases. Note the

change in the metal's surface appearance as the insoluble YF₃ layer forms.

Conclusion: Compare the sustained reaction in HCl with the rapid inhibition of reaction in HF

to conclude that a passivating layer has formed.

Safety: Hydrofluoric acid is extremely toxic and corrosive. This experiment must be

performed in a fume hood with appropriate specialized PPE (calcium gluconate gel must be

on hand for HF burns).
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Diagram 2: Logical flow of yttrium's reactivity vs. passivation in acids.

Summary
Yttrium is a highly reactive metal, a property underscored by its very negative standard

electrode potential. It readily reacts with oxygen when heated, with water (especially when hot),

with most dilute acids, and with halogens at elevated temperatures, in all cases forming

compounds in the +3 oxidation state. A key feature of its chemistry is the formation of a stable,

protective oxide layer in air at ambient temperatures and a passivating fluoride layer in HF,

which render it less reactive under these specific conditions than its electrochemical potential

would suggest. Understanding these reactivity patterns is fundamental to the safe handling and

effective application of yttrium and its compounds in advanced technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Chemical Reactivity of
Yttrium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196420#chemical-reactivity-of-yttrium-with-
common-reagents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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